Cas no 30273-40-6 (4-Bromo-2,5-dimethylaniline)

• Product Name: 4-Bromo-2,5-dimethylaniline
• CAS No: 30273-40-6
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD07780642
• CID: 303412
• PubChem ID: 8167130
• Update Time: 2025-06-08

4-Bromo-2,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dimethylaniline
• (4-Bromo-2,5-dimethylphenyl)amine
• 4-Bromo-2,5-dimethyl-phenylamine
• Benzenamine,4-bromo-2,5-dimethyl-
• 30273-40-6
• CXPJJDQQLXEYPM-UHFFFAOYSA-N
• 4-bromo-2,5-xylidine
• SCHEMBL272760
• MFCD07780642
• 4-bromo-2,5-dimethylbenzenamine
• AE-562/43287071
• SY274141
• 2-amino-5-bromo-p-xylene
• 4-Bromo-2 pound not5-dimethylaniline
• BENZENAMINE, 4-BROMO-2,5-DIMETHYL-
• CS-0117671
• AMY28036
• DTXSID70429103
• EN300-103012
• FD10740
• SB36474
• FT-0683271
• PS-4950
• AKOS005146844
• 4-bromo-2,5-dimethylphenylamine
• DB-068258
• ALBB-010514

• MDL： MFCD07780642
• Inchi： 1S/C8H10BrN/c1-5-4-8(10)6(2)3-7(5)9/h3-4H,10H2,1-2H3
• InChI Key： CXPJJDQQLXEYPM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C)N

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.424
• Boiling Point: 258.9°Cat760mmHg
• Flash Point: 110.4°C
• Refractive Index: 1.597
• PSA: 26.02000
• LogP: 3.22930

4-Bromo-2,5-dimethylaniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-2,5-dimethylaniline

Recent Advances in the Research of 4-Bromo-2,5-dimethylaniline (CAS: 30273-40-6) in Chemical Biology and Pharmaceutical Applications

4-Bromo-2,5-dimethylaniline (CAS: 30273-40-6) is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable developments in the use of 4-Bromo-2,5-dimethylaniline is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against tyrosine kinases, which are often overexpressed in various cancers. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates for further development.

In addition to its applications in oncology, 4-Bromo-2,5-dimethylaniline has also been investigated for its potential in antimicrobial drug development. Researchers have synthesized a series of analogs with enhanced activity against drug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives showed significant efficacy against methicillin-resistant Staphylococcus aureus (MRSA), a major public health concern. These findings underscore the versatility of this compound in addressing pressing medical challenges.

The synthetic pathways for 4-Bromo-2,5-dimethylaniline have also seen improvements, with recent studies focusing on greener and more efficient methods. A 2022 paper in Organic Process Research & Development described a novel catalytic process that reduces the use of hazardous reagents and minimizes waste generation. This advancement not only enhances the sustainability of the production process but also improves the scalability for industrial applications.

Despite these promising developments, challenges remain in the optimization of 4-Bromo-2,5-dimethylaniline-based compounds for clinical use. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into viable therapeutic options.

In conclusion, 4-Bromo-2,5-dimethylaniline (CAS: 30273-40-6) continues to be a valuable building block in the pharmaceutical and agrochemical industries. Its diverse applications, from cancer therapy to antimicrobial agents, highlight its importance in modern drug discovery. Ongoing research efforts are expected to yield even more innovative uses for this compound, solidifying its role in the advancement of chemical biology and medicine.